Cas no 2034594-73-3 (3-({2,2'-bifuran-5-yl}methyl)-1-(2-methylphenyl)urea)

• Product Name: 3-({2,2'-bifuran-5-yl}methyl)-1-(2-methylphenyl)urea
• CAS No: 2034594-73-3
• MF: C₁₇H₁₆N₂O₃
• MW: 296.320544242859
• CID: 6585318
• PubChem ID: 121019216
• Update Time: 2025-06-18

3-({2,2'-bifuran-5-yl}methyl)-1-(2-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-({2,2'-bifuran-5-yl}methyl)-1-(2-methylphenyl)urea
• 3-({[2,2'-bifuran]-5-yl}methyl)-1-(2-methylphenyl)urea
• 1-([2,2'-bifuran]-5-ylmethyl)-3-(o-tolyl)urea
• 1-[[5-(furan-2-yl)furan-2-yl]methyl]-3-(2-methylphenyl)urea
• 2034594-73-3
• F6516-0996
• AKOS026702381

• Inchi： 1S/C17H16N2O3/c1-12-5-2-3-6-14(12)19-17(20)18-11-13-8-9-16(22-13)15-7-4-10-21-15/h2-10H,11H2,1H3,(H2,18,19,20)
• InChI Key： DLLLONJGVUTCAP-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=CC=C1CNC(NC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 296.11609238g/mol
• Monoisotopic Mass: 296.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.4Ų

Additional information on 3-({2,2'-bifuran-5-yl}methyl)-1-(2-methylphenyl)urea

Introduction to 3-({2,2'-bifuran-5-yl}methyl)-1-(2-methylphenyl)urea (CAS No. 2034594-73-3)

3-({2,2'-bifuran-5-yl}methyl)-1-(2-methylphenyl)urea, identified by its Chemical Abstracts Service (CAS) number 2034594-73-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework composed of a bifuran moiety linked to a methyl-substituted phenylurea group, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both the bifuran and urea functional groups suggests versatile reactivity, making it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The structural design of 3-({2,2'-bifuran-5-yl}methyl)-1-(2-methylphenyl)urea incorporates elements that are known to enhance binding affinity and metabolic stability, key factors in the development of novel therapeutic agents. The bifuran core, characterized by its rigid bicyclic structure, contributes to the compound's conformational stability, while the methylphenylurea moiety introduces hydrophobic interactions and hydrogen bonding capabilities. These features collectively make the compound an attractive scaffold for designing molecules with enhanced pharmacokinetic properties.

In recent years, there has been growing interest in the exploration of heterocyclic compounds for their diverse biological activities. The bifuran scaffold, in particular, has been extensively studied for its role in modulating various biological pathways, including those relevant to neurological disorders and anti-inflammatory responses. Research has demonstrated that derivatives of bifuran exhibit promising effects as intermediates in the synthesis of bioactive molecules. Similarly, the urea functional group is well-documented for its ability to form strong hydrogen bonds with biological targets, enhancing drug-receptor interactions.

The combination of these structural motifs in 3-({2,2'-bifuran-5-yl}methyl)-1-(2-methylphenyl)urea positions it as a versatile building block for medicinal chemists. Its potential applications span across multiple therapeutic areas, including oncology, neurology, and immunology. For instance, studies have shown that compounds incorporating the bifuran moiety can interact with specific enzymes and receptors involved in cancer cell proliferation and inflammation. The methylphenylurea component further enhances these interactions by providing additional binding sites for target proteins.

One of the most compelling aspects of this compound is its synthetic accessibility. The presence of well-defined functional groups allows for facile modifications through various organic transformations, enabling chemists to tailor its properties for specific applications. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are essential for identifying lead compounds with desired pharmacological profiles.

Recent advancements in computational chemistry have further accelerated the exploration of such molecules. Molecular modeling techniques have been employed to predict the binding modes of 3-({2,2'-bifuran-5-yl}methyl)-1-(2-methylphenyl)urea with potential biological targets. These studies have provided insights into how the compound's structure can be optimized to improve its affinity and selectivity. For example, simulations have highlighted the importance of fine-tuning the spatial arrangement of the bifuran and urea moieties to maximize interactions with target proteins.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development. The structural complexity and functional diversity of molecules like 3-({2,2'-bifuran-5-yl}methyl)-1-(2-methylphenyl)urea make them ideal candidates for addressing complex diseases that require multifaceted therapeutic approaches. By leveraging advances in synthetic chemistry and computational biology, researchers are paving the way for novel treatments that can modulate disease pathways more effectively than traditional small molecules.

In conclusion,3-({2,2'-bifuran-5-yl}methyl)-1-(2-methylphenyl)urea (CAS No. 2034594-73-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features offer a rich foundation for designing molecules with enhanced biological activity and improved pharmacokinetic properties. As research continues to uncover new applications for this compound and its derivatives,it is poised to play a crucial role in the development of next-generation therapeutics across various medical disciplines.